Cas no 825644-12-0 (Benzene, 1-bromo-2,4-bis(1-ethylpropyl)-)
825644-12-0 structure
Product Name:Benzene, 1-bromo-2,4-bis(1-ethylpropyl)-
CAS No:825644-12-0
MF:C16H25Br
MW:297.27370429039
CID:687917
PubChem ID:71418027
Update Time:2025-04-19
Benzene, 1-bromo-2,4-bis(1-ethylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-bromo-2,4-bis(1-ethylpropyl)-
- 1-bromo-2,4-di(pentan-3-yl)benzene
- DTXSID20837355
- 825644-12-0
-
- Inchi: 1S/C16H25Br/c1-5-12(6-2)14-9-10-16(17)15(11-14)13(7-3)8-4/h9-13H,5-8H2,1-4H3
- InChI Key: SYKDVFLEPAMSGS-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C=C1C(CC)CC)C(CC)CC
Computed Properties
- Exact Mass: 296.11396g/mol
- Monoisotopic Mass: 296.11396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 0Ų
Benzene, 1-bromo-2,4-bis(1-ethylpropyl)- Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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